Cas no 681269-57-8 (4-benzoyl-N-2-(3,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide)

4-benzoyl-N-2-(3,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide structure

681269-57-8 structure

Product Name:4-benzoyl-N-2-(3,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide

CAS No:681269-57-8

MF:C₂₇H₂₃N₃O₂S

MW:453.555424928665

CID:6399920

PubChem ID:5207668

Update Time:2023-12-26

4-benzoyl-N-2-(3,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide Chemical and Physical Properties

Names and Identifiers

- 4-benzoyl-N-2-(3,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
- Oprea1_851026
- 681269-57-8
- 4-benzoyl-N-[2-(3,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide
- F0541-1640
- 4-benzoyl-N-(2-(3,4-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide
- AKOS024582305
- 4-benzoyl-N-[2-(3,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
- 4-benzoyl-N-(2-(3,4-dimethylphenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)benzamide
- Benzamide, 4-benzoyl-N-[2-(3,4-dimethylphenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]-
- Inchi： 1S/C27H23N3O2S/c1-17-8-13-22(14-18(17)2)30-26(23-15-33-16-24(23)29-30)28-27(32)21-11-9-20(10-12-21)25(31)19-6-4-3-5-7-19/h3-14H,15-16H2,1-2H3,(H,28,32)
- InChI Key： SHKIIIFCBFZPTO-UHFFFAOYSA-N
- SMILES： C(NC1N(C2=CC=C(C)C(C)=C2)N=C2CSCC2=1)(=O)C1=CC=C(C(=O)C2=CC=CC=C2)C=C1

Computed Properties

Exact Mass: 453.15109816g/mol
Monoisotopic Mass: 453.15109816g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 33
Rotatable Bond Count: 5
Complexity: 704
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.2
Topological Polar Surface Area: 89.3Å²

Experimental Properties

Density: 1.28±0.1 g/cm3(Predicted)
Boiling Point: 609.2±55.0 °C(Predicted)
pka: 11.85±0.20(Predicted)

4-benzoyl-N-2-(3,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0541-1640-2μmol	4-benzoyl-N-[2-(3,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide	681269-57-8	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0541-1640-5μmol	4-benzoyl-N-[2-(3,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide	681269-57-8	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0541-1640-10μmol	4-benzoyl-N-[2-(3,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide	681269-57-8	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0541-1640-20μmol	4-benzoyl-N-[2-(3,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide	681269-57-8	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0541-1640-1mg	4-benzoyl-N-[2-(3,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide	681269-57-8	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0541-1640-2mg	4-benzoyl-N-[2-(3,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide	681269-57-8	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0541-1640-3mg	4-benzoyl-N-[2-(3,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide	681269-57-8	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0541-1640-4mg	4-benzoyl-N-[2-(3,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide	681269-57-8	90%+	4mg	$66.0	2023-05-17
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Life Chemicals	F0541-1640-10mg	4-benzoyl-N-[2-(3,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide	681269-57-8	90%+	10mg	$79.0	2023-05-17